tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate
Overview
Description
The compound tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate is a chemical compound with the molecular weight of 268.28 . It’s used in various chemical transformations .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, the biotechnological production of tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate (CDHH) is catalyzed from tert-butyl (S)-6-chloro-5-hydroxy-3-oxohexanoate (CHOH) by a carbonyl reductase . This synthetic pathway is becoming a primary route for CDHH production due to its high enantioselectivity, mild reaction conditions, low cost, process safety, and environmental friendliness .Molecular Structure Analysis
The molecular structure of a similar compound, (3R,5S)-5-tert-butyl-3-methyloctane, has been analyzed . The carbon atoms in the chemical structure are implied to be located at the corners and hydrogen atoms attached to carbon atoms are not indicated – each carbon atom is considered to be associated with enough hydrogen atoms to provide the carbon atom with four bonds .Chemical Reactions Analysis
The enzymatic asymmetric reduction of tert-butyl 6-chloro-3,5-dioxohexanoate (CDOH), which can be effectively synthesized from the corresponding Meldrum’s acid intermediate, represents a promising strategy for the synthesis of (S)-CHOH .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, have been analyzed . The molecular formula is C10H19ClO4 and the average mass is 238.708 Da .Scientific Research Applications
Based on the information available, here is a comprehensive analysis of the scientific research applications of “tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate”:
Biocatalysis
This compound is used in biocatalytic processes to achieve high stereoselectivity and catalytic activity under mild reaction conditions, which is significant for both academic research and industrial applications .
Chiral Intermediate Synthesis
It serves as a key chiral intermediate in synthesizing the side chain of the lipid-lowering drug rosuvastatin, with carbonyl reductases showing excellent activity for its biosynthesis .
Whole Cell Biotransformation
An efficient whole cell biotransformation process using Lactobacillus kefir has been developed for the asymmetric synthesis of this compound, highlighting its role as a chiral building block for HMG-CoA reductase inhibitors .
Mechanism of Action
Target of Action
The tert-butyl group is known for its unique reactivity pattern and its implications in biosynthetic and biodegradation pathways .
Mode of Action
The tert-butyl group, a part of the compound, is known for its unique reactivity pattern in chemical transformations .
Biochemical Pathways
The tert-butyl group, a part of the compound, is known to be involved in various biosynthetic and biodegradation pathways .
Future Directions
The future directions in the field of chiral compound synthesis seem to be focusing on the development of more efficient, cost-effective, and environmentally friendly methods . The use of biotechnological methods, such as the use of enzymes for catalysis, is becoming more prevalent due to their high enantioselectivity, mild reaction conditions, and low cost .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate involves the protection of the amine group, followed by the addition of the tert-butyl ester group and the methoxy group. The piperidine ring is then formed through a cyclization reaction, and the protecting group is removed to yield the final product.", "Starting Materials": [ "3-amino-5-methoxypiperidine", "tert-butyl chloroformate", "triethylamine", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Protect the amine group of 3-amino-5-methoxypiperidine with tert-butoxycarbonyl (BOC) using tert-butyl chloroformate and triethylamine in methanol.", "Step 2: Add tert-butyl ester group to the protected amine using tert-butyl chloroformate and triethylamine in methanol.", "Step 3: Add methoxy group to the piperidine ring using sodium methoxide in methanol.", "Step 4: Cyclize the piperidine ring using hydrochloric acid in diethyl ether.", "Step 5: Remove the BOC protecting group using hydrochloric acid in methanol.", "Step 6: Neutralize the reaction mixture with sodium hydroxide and extract the product with diethyl ether." ] } | |
CAS RN |
2101218-75-9 |
Molecular Formula |
C11H22N2O3 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
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